Cas no 1353979-10-8 (1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride)

1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride is a diazepane-based organic compound featuring a chlorobenzyl substituent, commonly utilized in pharmaceutical and chemical research. Its structural framework makes it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) pathways. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in experimental applications. The presence of the chlorobenzyl group contributes to its potential as a precursor for receptor-binding studies or drug development. This compound is characterized by high purity and consistent performance, making it suitable for rigorous laboratory use. Proper storage under controlled conditions is recommended to maintain its integrity.
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride structure
1353979-10-8 structure
Product Name:1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
CAS No:1353979-10-8
MF:C12H18Cl2N2
MW:261.190721035004
CID:2091442
PubChem ID:66570119
Update Time:2025-06-25

1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
    • 1-(2-Chloro-benzyl)-[1,4]diazepane hydrochloride
    • AKOS024464242
    • 1-[(2-chlorophenyl)methyl]-1,4-diazepane;hydrochloride
    • 1-[(2-CHLOROPHENYL)METHYL]-1,4-DIAZEPANE HYDROCHLORIDE
    • 1-(2-Chlorobenzyl)-1,4-diazepanehydrochloride
    • DB-237531
    • 1353979-10-8
    • MDL: MFCD21098846
    • Inchi: 1S/C12H17ClN2.ClH/c13-12-5-2-1-4-11(12)10-15-8-3-6-14-7-9-15;/h1-2,4-5,14H,3,6-10H2;1H
    • InChI Key: SPXFVRCNNAOUSC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1CCNCCC1.Cl

Computed Properties

  • Exact Mass: 260.0847040g/mol
  • Monoisotopic Mass: 260.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM200284-1g
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
1353979-10-8 95%
1g
$439 2021-06-09
Fluorochem
090979-500mg
1-(2-Chloro-benzyl)-[1,4]diazepane hydrochloride
1353979-10-8 95+%
500mg
£320.00 2022-03-01
Alichem
A019140847-1g
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
1353979-10-8 95%
1g
400.00 USD 2021-06-16
Chemenu
CM200284-1g
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
1353979-10-8 95%
1g
$439 2022-06-13
Ambeed
A621837-1g
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
1353979-10-8 95+%
1g
$383.0 2024-04-24
Crysdot LLC
CD12151594-1g
1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride
1353979-10-8 95+%
1g
$469 2024-07-23

1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride Related Literature

Additional information on 1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride

Introduction to 1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride (CAS No. 1353979-10-8) and Its Emerging Applications in Chemical Biology

1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride, identified by the chemical identifier CAS No. 1353979-10-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a diazepane core linked to a 2-chlorobenzyl group, has garnered attention due to its structural novelty and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical and pharmacological studies.

The diazepane scaffold is a well-known pharmacophore in medicinal chemistry, characterized by its ability to interact with multiple biological targets. Specifically, the seven-membered diazepane ring often serves as a privileged structure in the design of central nervous system (CNS) active agents. The introduction of a 2-chlorobenzyl substituent at the 1-position of the diazepane ring introduces additional electronic and steric properties that can modulate binding affinity and selectivity. This modification has been strategically explored to enhance receptor interaction, particularly with serotonin and dopamine receptors, which are pivotal in neuropharmacology.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing small molecule candidates. The 1-(2-chlorobenzyl)-1,4-diazepane hydrochloride structure exemplifies how subtle modifications can significantly alter pharmacological profiles. Studies have demonstrated that the chloro substituent on the benzyl group exerts a notable influence on binding interactions, potentially enhancing receptor affinity while minimizing off-target effects. This has made it a valuable candidate for further investigation in developing novel therapeutics.

In the context of modern pharmacology, there is an increasing demand for compounds that exhibit high selectivity and low toxicity. The diazepane hydrochloride derivative has been investigated for its potential role in modulating neurotransmitter systems without causing excessive side effects. Preliminary research suggests that this compound may exhibit anxiolytic and antidepressant-like effects, although further clinical studies are necessary to validate these findings. The hydrochloride salt form, in particular, has been favored for its improved pharmacokinetic properties, including better absorption and bioavailability.

The synthesis of 1-(2-chlorobenzyl)-1,4-diazepane hydrochloride involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-chlorobenzyl group necessitates careful handling of chlorinating agents to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(2-chlorobenzyl)-1,4-diazepane hydrochloride to its target receptors. These simulations have provided insights into key interaction points between the compound and protein targets, such as serotonin receptors (5-HT1A) and dopamine receptors (D2). By leveraging computational tools like molecular dynamics (MD) simulations and docking studies, researchers can predict binding affinities and optimize lead structures before conducting wet-lab experiments.

The potential applications of this compound extend beyond CNS disorders. Emerging research suggests that it may also exhibit anti-inflammatory and analgesic properties, making it a versatile candidate for treating chronic pain conditions. Additionally, its structural features make it an attractive scaffold for developing novel antipsychotic agents with improved efficacy and reduced side effects compared to existing treatments. The versatility of the diazepane core allows for further derivatization, enabling chemists to fine-tune biological activity through strategic functionalization.

In conclusion, 1-(2-Chlorobenzyl)-1,4-diazepane hydrochloride (CAS No. 1353979-10-8) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with preliminary evidence of biological activity, position it as a valuable tool for investigating neural pathways and developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing complex neurological disorders.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.